Cas no 160144-25-2 ((2S)-2,8-dimethyl-1-oxa-8-azaspiro4.5decan-3-one)
(2S)-2,8-dimethyl-1-oxa-8-azaspiro4.5decan-3-one Chemical and Physical Properties
Names and Identifiers
-
- BDBM50284961
- (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one
- (S)-2,8-Dimethyl-1-oxa-8-aza-spiro[4.5]decan-3-one
- CHEMBL50898
- EN300-27115201
- 160144-25-2
- (2S)-2,8-dimethyl-1-oxa-8-azaspiro4.5decan-3-one
-
- Inchi: 1S/C10H17NO2/c1-8-9(12)7-10(13-8)3-5-11(2)6-4-10/h8H,3-7H2,1-2H3/t8-/m0/s1
- InChI Key: OODDNJQTVFMGCF-QMMMGPOBSA-N
- SMILES: O1[C@@H](C)C(CC21CCN(C)CC2)=O
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.5Ų
(2S)-2,8-dimethyl-1-oxa-8-azaspiro4.5decan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27115201-0.05g |
(2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one |
160144-25-2 | 95.0% | 0.05g |
$2755.0 | 2025-03-20 |
(2S)-2,8-dimethyl-1-oxa-8-azaspiro4.5decan-3-one Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (2S)-2,8-dimethyl-1-oxa-8-azaspiro4.5decan-3-one
Introduction to (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one (CAS No. 160144-25-2)
(2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one (CAS No. 160144-25-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities. The spirocyclic framework provides a robust scaffold for the development of novel drugs, making it an attractive target for researchers and pharmaceutical companies alike.
The chemical structure of (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one features a spirocyclic ring system with an oxygen atom and a nitrogen atom incorporated into the ring, creating a unique and stable configuration. This structural feature contributes to its high chemical stability and potential for modulating various biological processes. The presence of the methyl groups at specific positions further enhances its pharmacological properties, making it a promising candidate for drug development.
Recent studies have highlighted the potential of (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier, allowing it to reach target sites in the brain where it can exert its therapeutic effects. Additionally, it has been found to exhibit neuroprotective properties by reducing oxidative stress and inflammation, which are key factors in the progression of neurodegenerative disorders.
In the realm of cancer research, (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one has shown promise as an antiproliferative agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and apoptosis, making it a potential lead compound for the development of novel anticancer drugs.
Beyond its therapeutic applications, (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one has also been explored for its use in diagnostic imaging. Its unique chemical properties make it suitable for conjugation with imaging agents, allowing for non-invasive visualization of specific biological processes or disease states. This application is particularly valuable in early-stage diagnosis and monitoring of disease progression.
The synthesis of (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the intramolecular cyclization of a suitably functionalized precursor molecule under controlled conditions. The choice of synthetic method can significantly impact the overall efficiency and scalability of the production process, which is crucial for large-scale manufacturing in pharmaceutical settings.
In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one. These studies have generally shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models or early-stage clinical trials. However, ongoing research is necessary to fully understand its long-term safety profile and any potential side effects that may arise during prolonged use.
The future prospects for (2S)-2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, and preliminary results have been encouraging. Additionally, efforts are underway to develop novel derivatives and analogs that may offer improved pharmacological properties or expanded therapeutic applications.
In conclusion, (2S)-2,8-dimethyl-1-oxya-spiro[4.5]decanone (CAS No. 160144-25-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable compound for both therapeutic applications and diagnostic imaging. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.
160144-25-2 ((2S)-2,8-dimethyl-1-oxa-8-azaspiro4.5decan-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)